5-[(4-Chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one

• Molecular Formula: C15H17ClN2OS2
• Molecular Weight: 340.9 g/mol
• IUPAC Name: 5-[(4-chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H17ClN2OS2/c1-3-17(4-2)10-18-14(19)13(21-15(18)20)9-11-5-7-12(16)8-6-11/h5-9H,3-4,10H2,1-2H3
• InChI Key: GBJFVPWFKIWWCH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CN1C(=O)C(=CC2=CC=C(C=C2)Cl)SC1=S

Description

5-[(4-Chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one is a thiazolidinone derivative characterized by a 1,3-thiazolidin-4-one core substituted with a 4-chlorophenylmethylidene group at position 5, a diethylaminomethyl group at position 3, and a sulfanylidene (thioxo) moiety at position 2. This compound is of interest due to its structural similarity to pharmacologically active thiazolidinones, which often exhibit antimicrobial, anticancer, or anti-inflammatory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(4-Chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one typically involves the condensation of 4-chlorobenzaldehyde with 3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one. The reaction is carried out in the presence of a base, such as sodium hydroxide, under reflux conditions. The product is then purified through recrystallization .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the implementation of green chemistry principles, such as the use of environmentally friendly solvents and catalysts, can make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions

5-[(4-Chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding thiazolidine derivative.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiazolidine derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and anticancer properties.

Medicine: Explored for its potential use as a therapeutic agent.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-[(4-Chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. The exact pathways and targets may vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

Thiazolidinone derivatives exhibit diverse biological and physicochemical properties depending on substituents at positions 3 and 3. Below is a systematic comparison of the target compound with structurally analogous molecules:

Substituent Variations and Structural Features

• Position 5 (Arylidene Group):
  • Target Compound: 4-Chlorophenylmethylidene (electron-withdrawing Cl atom enhances electrophilicity) .
  • Analogues:
• (5Z)-5-(2-Hydroxybenzylidene)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one (): A hydroxy group introduces hydrogen-bonding capability, affecting crystal packing and solubility .

• 5-(1H-Indol-3-yl-methylene)-3-(4-chlorobenzyl)-4-thioxo-thiazolidin-2-one (): Bulky indole substituents may enhance DNA intercalation or cytotoxicity .

• Position 3 (N-Substituent): Target Compound: Diethylaminomethyl group (polar, bulky, and basic). Analogues:
• 3-Phenyl (): A simple aromatic group reduces solubility in polar solvents .

Physicochemical Properties

Compound	Molecular Formula	Key Substituents (Position 3/5)	Solubility Trends	Melting Point (If Reported)
Target Compound	C₁₆H₁₈ClN₃OS₂	3-(Diethylaminomethyl), 5-(4-Cl-Ph)	Moderate in polar solvents	Not reported
(5E)-3-Phenyl-5-(4-Cl-Ph) derivative ()	C₁₆H₁₀ClNOS₂	3-Phenyl, 5-(4-Cl-Ph)	Low (non-polar solvents)	>200°C
3-Cyclopropyl hybrid ()	C₁₇H₁₅N₃O₂S	3-Cyclopropyl, 5-(4-MeO-Ph)	Moderate (DMF/EtOH)	180–182°C
3-(4-Methylphenyl) derivative ()	C₁₇H₁₃NO₂S₂	3-(4-Me-Ph), 5-(2-OH-Ph)	Low (crystalline solid)	265–267°C

Notes:

• The diethylaminomethyl group in the target compound likely enhances solubility in polar aprotic solvents (e.g., DMF) compared to phenyl or alkyl substituents.
• Chloro and methoxy groups at position 5 influence melting points, with electron-withdrawing substituents (Cl) increasing thermal stability .

Biological Activity

5-[(4-Chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one is a compound of interest in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical formula for this compound is $C_{14}H_{18}ClN_{3}S$, characterized by a thiazolidine ring, a chlorophenyl group, and a diethylaminomethyl substituent. The presence of these functional groups suggests potential interactions with various biological targets.

Biological Activity Overview

Research indicates that compounds similar to 5-[(4-Chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one exhibit significant antibacterial, anti-inflammatory, and enzyme inhibitory activities.

Antibacterial Activity

Studies have demonstrated that thiazolidine derivatives can show moderate to strong antibacterial effects against various bacterial strains. For instance:

• In vitro studies have reported that compounds with similar structures exhibit significant activity against Salmonella typhi and Bacillus subtilis with minimum inhibitory concentrations (MICs) ranging from 5 to 50 µg/mL .
• The compound’s effectiveness may be attributed to its ability to disrupt bacterial cell wall synthesis or inhibit metabolic pathways essential for bacterial growth.

Enzyme Inhibition

The compound has been evaluated for its inhibitory effects on key enzymes:

• Acetylcholinesterase (AChE) : Compounds containing thiazolidine rings have shown promising AChE inhibitory activity, which is crucial for treating conditions like Alzheimer's disease. The IC50 values for related compounds were reported as low as 1.21 µM, indicating potent inhibition compared to standard drugs .
• Urease Inhibition : Thiazolidine derivatives have also been noted for their urease inhibitory properties, which can be beneficial in treating infections caused by Helicobacter pylori. The IC50 values for some derivatives reached as low as 2.14 µM .

Anti-inflammatory Effects

Research has highlighted the anti-inflammatory potential of thiazolidine derivatives:

• Compounds were shown to inhibit the chemotaxis of RAW264.7 macrophages stimulated by MCP-1, suggesting their role in modulating inflammatory responses. The most effective compounds exhibited IC50 values ranging from 0.72 to 20.47 µM .

Case Studies and Research Findings

Several studies have focused on the biological activities of similar thiazolidine derivatives:

Study	Compound	Activity	IC50/Effect
	Various Thiazolidines	Antibacterial	MIC: 5-50 µg/mL against S. typhi
	Compound 7n	AChE Inhibition	IC50: 1.21 µM
	Compound 4f	Anti-inflammatory	IC50: 0.72 µM

The biological activities of 5-[(4-Chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one are likely mediated through multiple mechanisms:

• Enzyme Interaction : Binding affinity studies suggest that the compound interacts with active sites of enzymes like AChE and urease, inhibiting their function.
• Membrane Disruption : Antibacterial activity may involve disrupting bacterial membranes or interfering with specific metabolic pathways.